Cas no 23145-18-8 (5-Nitro-1-benzofuran-2-carbaldehyde)

• Product Name: 5-Nitro-1-benzofuran-2-carbaldehyde
• CAS No: 23145-18-8
• MF: C₉H₅NO₄
• MW: 191.140302419662
• CID: 251727
• PubChem ID: 4736983
• Update Time: 2025-04-19

5-Nitro-1-benzofuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxaldehyde,5-nitro-
• 5-NITRO-1-BENZOFURAN-2-CARBALDEHYDE
• 2-Benzofurancarboxaldehyde,5-nitro
• 2-formyl-5-nitro-1-benzofuran
• 5-nitrobenzo[b]furan-2-carbaldehyde
• 5-nitro-benzofuran-2-carbaldehyde
• nitrobenzofurancarbaldehyde
• DTXSID60406105
• 5-nitrobenzofuran-2-carbaldehyde
• CC-0611
• AKOS005072081
• FT-0680894
• EN300-77487
• J-517877
• SCHEMBL6980448
• CS-0268049
• NJHFCKIZFVVFTC-UHFFFAOYSA-N
• 23145-18-8
• 5-Nitro-1-benzofuran-2-carbaldehyde

• MDL： MFCD06255199
• Inchi： 1S/C9H5NO4/c11-5-8-4-6-3-7(10(12)13)1-2-9(6)14-8/h1-5H
• InChI Key： NJHFCKIZFVVFTC-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.02200
• Monoisotopic Mass: 191.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 161-163°
• Boiling Point: 352.8±22.0 °C at 760 mmHg
• Flash Point: 167.1±22.3 °C
• Refractive Index: 1.691
• PSA: 76.03000
• LogP: 2.67670
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Nitro-1-benzofuran-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)